Cas no 108865-80-1 (3-Amino-2-oxetanecarboxylic acid; (2S,3S)-form)

• Product Name: 3-Amino-2-oxetanecarboxylic acid; (2S,3S)-form
• CAS No: 108865-80-1
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 2660239
• PubChem ID: 55273860
• Update Time: 2025-05-23

3-Amino-2-oxetanecarboxylic acid; (2S,3S)-form Chemical and Physical Properties

Names and Identifiers

• (2S, 3S)-3-AMINO-2-OXETANECARBOXYLIC ACID
• DTXSID201275834
• (2S,3S)-3-Amino-2-oxetanecarboxylic acid
• 108865-80-1
• (2S,3S)-3-Aminooxetane-2-carboxylic acid
• 2419280-56-9
• Rel-(2S,3S)-3-aminooxetane-2-carboxylic acid
• AKOS006323263
• TRANS-3-AMINOOXETANE-2-CARBOXYLIC ACID
• 3-Amino-2-oxetanecarboxylic acid; (2S,3S)-form

• Inchi： 1S/C4H7NO3/c5-2-1-8-3(2)4(6)7/h2-3H,1,5H2,(H,6,7)
• InChI Key： UTIYGJDWWLIDQY-UHFFFAOYSA-N
• SMILES： NC1C(C(=O)O)OC1

Computed Properties

• Exact Mass: 117.042593085Da
• Monoisotopic Mass: 117.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-Amino-2-oxetanecarboxylic acid; (2S,3S)-form

3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form

The compound with CAS No. 108865-80-1, commonly referred to as 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an oxetane ring—a four-membered cyclic ether—and an amino group attached to the third carbon of the ring. The (2S,3S) configuration denotes the stereochemistry of the molecule, which plays a crucial role in its biological activity and potential applications.

3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form has been extensively studied for its potential as a building block in drug discovery and as a precursor for various bioactive molecules. Recent research has highlighted its ability to participate in peptide synthesis and its role in the development of novel therapeutic agents. The compound's versatility stems from its ability to undergo a wide range of chemical transformations, making it a valuable tool in medicinal chemistry.

One of the most intriguing aspects of 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form is its stereochemical properties. The (2S,3S) configuration ensures that the molecule has specific interactions with biological targets, such as enzymes and receptors. This selectivity is critical in drug design, where achieving the desired therapeutic effect while minimizing off-target effects is paramount. Recent studies have demonstrated that this compound can serve as a chiral auxiliary in asymmetric synthesis, further underscoring its importance in modern organic chemistry.

The synthesis of 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form involves a series of well-established chemical reactions, including nucleophilic substitutions and ring-closing reactions. Researchers have developed efficient methodologies to prepare this compound on a large scale, ensuring its availability for both academic and industrial applications. The ease of synthesis and the high purity achievable through modern purification techniques have contributed to its widespread use in various research settings.

In terms of biological activity, 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent studies have explored its potential as an inhibitor of serine proteases, which are implicated in various diseases such as cancer and inflammation. The compound's ability to modulate enzyme activity suggests that it could serve as a lead compound for the development of new drugs targeting these pathways.

Beyond its role in drug discovery, 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form has also found applications in materials science. Its unique structure allows it to participate in polymerization reactions, leading to the formation of novel materials with tailored properties. These materials have potential applications in fields such as biotechnology and electronics, where functional polymers are highly sought after.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form's properties. By employing molecular modeling techniques, researchers have been able to predict the compound's interactions with various biological targets with remarkable accuracy. This computational approach has significantly accelerated the drug discovery process by identifying potential leads more efficiently.

In conclusion, 3-Amino-2-Oxetanecarboxylic Acid; (2S,3S)-Form is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, stereochemical properties, and versatile reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into this compound's capabilities, it is poised to play an even greater role in shaping the future of chemistry and pharmacology.